Cas no 1220038-41-4 (N-(3-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: N-(3-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1220038-41-4
• MF: C₁₄H₁₇ClN₄O
• MW: 292.763981580734
• CID: 4688533
• Update Time: 2025-06-12

N-(3-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo-[4,3-c]pyridine-3-carboxamide hydrochloride
• N-(3-methylphenyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride
• N-(3-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride

• Inchi： 1S/C14H16N4O.ClH/c1-9-3-2-4-10(7-9)16-14(19)13-11-8-15-6-5-12(11)17-18-13;/h2-4,7,15H,5-6,8H2,1H3,(H,16,19)(H,17,18);1H
• InChI Key： AGGIFRBNLDZSEJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C2CNCCC=2NN=1)NC1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 335
• Topological Polar Surface Area: 69.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride

Research Brief on N-(3-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride (CAS: 1220038-41-4)

N-(3-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride (CAS: 1220038-41-4) is a synthetic small molecule that has garnered significant attention in recent chemical and biomedical research. This compound, characterized by its pyrazolopyridine scaffold, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further pharmacological studies.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Research indicates that it exhibits high affinity for specific neurotransmitter receptors, including GABA_A and serotonin receptors, which are critical targets for treating anxiety, depression, and epilepsy. In vitro and in vivo experiments have demonstrated its efficacy in modulating receptor activity, leading to potential anxiolytic and anticonvulsant effects. These findings are supported by structural-activity relationship (SAR) analyses, which highlight the importance of the 3-methylphenyl and tetrahydro-pyrazolopyridine moieties in binding interactions.

In addition to its CNS applications, N-(3-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride has shown promise as an anti-inflammatory agent. Preclinical studies reveal its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential utility in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. The compound's dual functionality—targeting both neurological and inflammatory pathways—positions it as a versatile therapeutic candidate.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and safety profiles of this compound. Current research efforts are directed toward improving its metabolic stability and reducing off-target effects. Advanced formulation strategies, including nanoparticle-based delivery systems, are being explored to enhance its therapeutic index. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside.

In conclusion, N-(3-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride represents a compelling area of research in the chemical and biomedical fields. Its multifaceted pharmacological properties and structural versatility make it a valuable subject for ongoing and future investigations. Continued exploration of its mechanisms and applications will likely yield significant advancements in drug development for CNS and inflammatory disorders.